Cas no 2413848-26-5 (rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans)

• Product Name: rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans
• CAS No: 2413848-26-5
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD32662770
• CID: 5683463
• PubChem ID: 146049721
• Update Time: 2025-06-07

rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• (2S,6S)-6-(Aminomethyl)oxane-2-carboxylic acid;hydrochloride
• rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride
• 2413848-26-5
• EN300-26572067
• rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans

• MDL： MFCD32662770
• Inchi： 1S/C7H13NO3.ClH/c8-4-5-2-1-3-6(11-5)7(9)10;/h5-6H,1-4,8H2,(H,9,10);1H/t5-,6-;/m0./s1
• InChI Key： QMQQKAUUSYCFRS-GEMLJDPKSA-N
• SMILES： Cl.O1[C@H](C(=O)O)CCC[C@H]1CN

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans

Introduction to Rac-(2R,6R)-6-(Aminomethyl)oxane-2-Carboxylic Acid Hydrochloride, Trans (CAS No. 2413848-26-5)

Rac-(2R,6R)-6-(Aminomethyl)oxane-2-carboxylic acid hydrochloride, trans (CAS No. 2413848-26-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a chiral amino acid derivative, specifically the racemic mixture of the (2R,6R) and (2S,6S) isomers. The compound's unique structural features and chemical properties make it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans consists of a cyclohexane ring with an aminomethyl group and a carboxylic acid group attached at specific positions. The presence of the hydrochloride salt form ensures good solubility in aqueous solutions, which is crucial for its use in various chemical and biological applications. The trans configuration of the compound refers to the spatial arrangement of the substituents on the cyclohexane ring, which can significantly influence its reactivity and biological activity.

In recent years, rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of peptidomimetics and other bioactive compounds. Peptidomimetics are molecules designed to mimic the structure and function of peptides, often with improved pharmacological properties such as increased stability and reduced immunogenicity.

Research has shown that rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans can be effectively incorporated into peptidomimetic structures to enhance their binding affinity to specific protein targets. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against certain enzymes involved in disease pathways. This finding highlights the potential of rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans as a lead compound for the development of novel therapeutic agents.

Another important application of rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans is in the field of protein-protein interaction (PPI) inhibitors. PPIs play a critical role in many biological processes and are increasingly recognized as important therapeutic targets. The ability to modulate PPIs with small molecules has opened up new avenues for drug discovery. Recent studies have shown that derivatives of rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans can effectively disrupt specific PPIs involved in cancer and other diseases.

The synthesis of rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans typically involves multi-step processes that require careful control over stereochemistry and reaction conditions. One common synthetic route involves the asymmetric synthesis of the chiral cyclohexane ring followed by functionalization to introduce the aminomethyl and carboxylic acid groups. Advances in asymmetric catalysis have significantly improved the efficiency and yield of these synthetic processes.

From a safety perspective, rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans is generally considered safe for laboratory use when proper handling protocols are followed. However, it is important to note that like many chemical compounds used in research settings, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn at all times when working with this compound.

In conclusion, rac-(2R,6R)-6-(aminomethyl)oxane-2-carboxylic acid hydrochloride, trans (CAS No. 2413848-26-5) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of novel therapeutic agents targeting various disease pathways. Ongoing research continues to explore new applications and derivatives of this compound, further solidifying its importance in the field.